N-(1-benzylpiperidin-4-yl)benzenesulfonamide

• IUPAC Name: N-(1-benzylpiperidin-4-yl)benzenesulfonamide
• InChI: InChI=1S/C18H22N2O2S/c21-23(22,18-9-5-2-6-10-18)19-17-11-13-20(14-12-17)15-16-7-3-1-4-8-16/h1-10,17,19H,11-15H2
• InChI Key: PWXYQOTYILMGHN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NS(=O)(=O)C2=CC=CC=C2)CC3=CC=CC=C3
• Molecular Formula: C18H22N2O2S
• Molecular Weight: 330.4 g/mol

Description

N-(1-benzylpiperidin-4-yl)benzenesulfonamide is an organic compound belonging to the class of N-benzylpiperidines These compounds are characterized by a piperidine ring conjugated to a benzyl group through one nitrogen ring atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1-benzylpiperidin-4-yl)benzenesulfonamide typically involves the reaction of 1-benzylpiperidine with benzenesulfonyl chloride. The reaction is carried out in the presence of a base such as triethylamine or pyridine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is usually stirred at room temperature for several hours until the reaction is complete. The product is then purified by recrystallization or column chromatography .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may incorporate advanced purification techniques such as high-performance liquid chromatography (HPLC) to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

N-(1-benzylpiperidin-4-yl)benzenesulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the sulfonamide group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether or sodium borohydride in methanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of sulfonic acids or sulfoxides.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted sulfonamides or thiols.

Scientific Research Applications

N-(1-benzylpiperidin-4-yl)benzenesulfonamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a ligand in receptor binding studies.

Medicine: Explored for its potential therapeutic effects, including analgesic and anti-inflammatory properties.

Industry: Utilized in the development of novel materials and polymers with specific properties.

Mechanism of Action

The mechanism of action of N-(1-benzylpiperidin-4-yl)benzenesulfonamide involves its interaction with specific molecular targets. The compound can bind to receptors or enzymes, modulating their activity. For example, it may inhibit certain enzymes by binding to their active sites, thereby preventing substrate binding and subsequent catalytic activity. The exact molecular pathways involved depend on the specific application and target .

Comparison with Similar Compounds

Similar Compounds

• N-(1-benzylpiperidin-4-yl)-3-fluorobenzamide
• N-(1-benzylpiperidin-4-yl)-N-cyclopropyl-3-trifluoromethyl-benzenesulfonamide
• N-(1-benzylpiperidin-4-yl)-4-sulfanylbutanamide

Uniqueness

N-(1-benzylpiperidin-4-yl)benzenesulfonamide is unique due to its specific structural features, which confer distinct chemical and biological properties.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 10.0 g, 52.6 mmol, of 4-amino-1-benzyl-piperidine in 150 ml of dichloromethane was added 1.36 g (53 mmol) of benzene sulfonylchloride. The solution was stirred for 1 hour at room temperature, diluted with 500 mL of dichloromethane and washed with 5% aqueous sodium hydroxide followed by water and brine. The organic phase was separated, dried (MgSO4), and concentrated in vacuo to give 16.6 g of product as an oil. The compound was used without further purification.